2,3,6-Triphenyl-4H-pyran-4-one

• IUPAC Name: 2,3,6-triphenylpyran-4-one
• InChI: InChI=1S/C23H16O2/c24-20-16-21(17-10-4-1-5-11-17)25-23(19-14-8-3-9-15-19)22(20)18-12-6-2-7-13-18/h1-16H
• InChI Key: SMQUGXRICHUMHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)C(=C(O2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H16O2
• Molecular Weight: 324.4 g/mol

Description

2,3,6-Triphenyl-4H-pyran-4-one is a chemical compound with the molecular formula C23H16O2 and a molecular weight of 324.37. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of 2,3,6-Triphenyl-4H-pyran-4-one consists of a pyran ring substituted with three phenyl groups and a ketone functional group.

Scientific Research Applications

• Photochemical Reactions :

  • 2,4,4,6-Tetraphenyl-4H-pyran exhibits a photochemical color change in solid state and undergoes a photoreaction in solution. This reaction leads to specific photoproducts, suggesting potential applications in photochemical processes (Mori & Maeda, 1991).

• Synthesis of Derivatives :

  • A simple synthesis of 2-hydrazinylidene-3-hydroxy-4H-furo[3,2-c]pyran-4-ones has been developed, indicating potential for efficient production of these compounds (Adib et al., 2013).
  • An efficient and reusable catalyst, triphenyl phosphine, has been used for the synthesis of 2-amino-3-cyano-6-methyl-4-aryl-4H-pyran-5-ethylcarboxylate derivatives. This method is significant for its high yield, mild reaction conditions, and environmentally benign methodology (Ramadoss et al., 2017).

• Material Properties :

  • The study of the structure of 2,4,6-triphenyl-4H-pyran-3,5-dicarboxaldehyde, a potential fungicide, revealed a flattened boat conformation of the pyran ring, which could be relevant for its functional properties (Selladurai et al., 1996).
  • Glass-forming nonsymmetric dyes with 5,5,5-triphenylpentyl and piperazine moieties have been synthesized for light-amplification studies, showing potential for applications in organic solid-state lasers (Zarins et al., 2018).

Safety and Hazards

When handling 2,3,6-Triphenyl-4H-pyran-4-one, it is recommended to ensure adequate ventilation and to use personal protective equipment. Contact with skin and eyes should be avoided.